Cas no 2138078-82-5 (N-ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]carbamoyl chloride)

• Product Name: N-ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]carbamoyl chloride
• CAS No: 2138078-82-5
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 5852661
• PubChem ID: 165497093
• Update Time: 2025-06-11

N-ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]carbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1154859
• 2138078-82-5
• N-ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]carbamoyl chloride

• Inchi： 1S/C13H18ClNO2/c1-4-15(13(14)16)10(2)9-11-5-7-12(17-3)8-6-11/h5-8,10H,4,9H2,1-3H3
• InChI Key： RLNMCSSSINFHDZ-UHFFFAOYSA-N
• SMILES： ClC(N(CC)C(C)CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Additional information on N-ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]carbamoyl chloride

N-Ethyl-N-[1-(4-Methoxyphenyl)Propan-2-Yl]Carbamoyl Chloride: A Comprehensive Overview

N-Ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]carbamoyl chloride, identified by the CAS number 2138078-82-5, is a significant compound in the realm of organic chemistry. This compound is characterized by its unique structure, which includes an ethyl group, a methoxy-substituted phenyl ring, and a carbamoyl chloride functional group. The presence of these groups imparts distinctive chemical properties, making it a valuable component in various synthetic and industrial applications.

The synthesis of N-Ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]carbamoyl chloride typically involves multi-step reactions, often starting with the preparation of intermediates such as amines or alcohols. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have also explored green chemistry approaches to minimize environmental impact during the manufacturing process.

One of the most notable applications of this compound is in the field of pharmaceuticals. The carbamoyl chloride group acts as an electrophilic agent, facilitating nucleophilic substitutions that are crucial in drug design. For instance, it has been utilized in the synthesis of bioactive molecules targeting various therapeutic areas, including anti-inflammatory agents and anticancer drugs. Studies published in 2023 have highlighted its role in creating novel peptide-based drugs with improved bioavailability.

In addition to pharmaceuticals, N-Ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]carbamoyl chloride finds application in agrochemicals. Its ability to form stable amides makes it a key intermediate in the production of herbicides and fungicides. Recent research has focused on optimizing its reactivity under mild conditions to enhance agricultural efficiency while maintaining ecological balance.

The physical properties of this compound are equally intriguing. It exhibits a melting point of approximately 55°C and a boiling point around 150°C under standard conditions. Its solubility profile shows moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in solution-based reactions. Spectroscopic analyses reveal strong absorption bands corresponding to the carbonyl group, confirming its functional integrity.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols due to its reactive nature. Proper ventilation and personal protective equipment are recommended during synthesis and storage to ensure worker safety. Regulatory compliance with international chemical management standards further ensures responsible use across industries.

Looking ahead, ongoing research aims to explore new reaction pathways involving N-Ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]carbamoyl chloride. Collaborative efforts between academic institutions and industry partners are paving the way for innovative applications in materials science and biotechnology. The compound's versatility continues to inspire chemists worldwide, solidifying its position as a cornerstone in modern organic synthesis.